2-Diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone

• Molecular Formula: C9H7N3O4
• Molecular Weight: 221.17 g/mol
• IUPAC Name: 2-diazo-1-(3-methoxy-4-nitrophenyl)ethanone
• InChI: InChI=1S/C9H7N3O4/c1-16-9-4-6(8(13)5-11-10)2-3-7(9)12(14)15/h2-5H,1H3
• InChI Key: MKSXBAPGKAYNOV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)C=[N+]=[N-])[N+](=O)[O-]

Description

2-Diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone is a useful research compound. Its molecular formula is C9H7N3O4 and its molecular weight is 221.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step A To a solution of 3-methoxy-4-nitrobenzoic acid (Alfa) (10 g, 51 mmol) in toluene (75 mL) was added SOCl2 (11.5 g, 97 mmol), and a catalytic amount of DMF. The mixture was heated at refluxing for 3 h, then cooled to room temperature. The mixture was concentrated. The residue was dissolved into tetrahydrofuran (125 mL) and triethylamine (8.4 g, 83 mmol), and the temperature of the mixture was lowered to 0° C. A hexane solution (Alfa, 2 M) of (trimethylsilyl)diazomethane (41 mL, 83 mmol) was added. The reaction mixture was stirred at room temperature for 18 h. The mixture was poured into an aqueous saturated NaHCO3 solution, extracted with ethyl acetate three times. The combined organic extract was washed with brine, dried over MgSO4, and concentrated to give crude 2-diazo-1-(3-methoxy-4-nitro-phenyl)-ethanone as a brown oil (Yield 5 g, 45%).